Cas no 1803562-70-0 (Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate)

• Product Name: Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate
• CAS No: 1803562-70-0
• MDL: MFCD28246401
• CID: 4615534
• PubChem ID: 91662912
• Update Time: 2025-05-21

Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate

• MDL： MFCD28246401

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate

Comprehensive Overview of Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate (CAS No. 1803562-70-0)

Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate (CAS No. 1803562-70-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule features a triazolopiperazine core, which is increasingly recognized for its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets. Researchers are actively exploring its applications in addressing neurodegenerative diseases, a hot topic in modern medicine.

The compound's tert-butyl ester moiety enhances its stability and solubility, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in the design of small-molecule therapeutics, aligning with the growing demand for precision medicine. Its CAS No. 1803562-70-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and combinatorial chemistry workflows.

From a synthetic chemistry perspective, Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate exemplifies the convergence of scaffold hopping and bioisosteric replacement strategies. These techniques are pivotal in optimizing drug candidates for improved pharmacokinetic properties, a recurring theme in AI-driven drug design discussions. The compound's triazole ring also contributes to its potential as a hydrogen bond acceptor, a feature exploited in fragment-based drug discovery.

Environmental and regulatory considerations are increasingly shaping compound selection in R&D. Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate aligns with green chemistry principles due to its efficient synthetic routes and minimal byproduct formation. This resonates with the pharmaceutical industry's focus on sustainable manufacturing, a key concern in ESG (Environmental, Social, and Governance) metrics.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods are critical for quality control in GMP (Good Manufacturing Practice) environments, addressing the stringent requirements of regulatory submissions for new chemical entities.

The growing interest in covalent inhibitors has further spotlighted compounds like Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate, as its reactive groups may facilitate targeted protein modification. This aligns with current explorations in proteolysis-targeting chimeras (PROTACs) and molecular glues, which dominate contemporary drug discovery forums.

In conclusion, Tert-butyl 3-Oxo-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazine-6-carboxylate (CAS No. 1803562-70-0) represents a compelling case study in modern medicinal chemistry. Its structural features and synthetic accessibility position it as a valuable building block for addressing unmet medical needs through innovative structure-activity relationship (SAR) studies and computational modeling approaches.